Lanthanum--nickel (1/2)

Specification

• CAS No.: 12306-14-8
• Molecular Formula: LaNi2
• Molecular Weight: 256.292 g/mol
• IUPAC Name: lanthanum;nickel
• Standard InChI: InChI=1S/La.2Ni
• Standard InChI Key: SMNJVCYHCWPYRB-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Ni].[La]

Introduction

Crystal Structure and Phase Characteristics

LaNi₂ crystallizes in the cubic Laves phase (C15) structure with the space group $Fd\bar{3}m$. The lattice parameter is $a = 0.73906 \, \text{nm}$, as determined through X-ray diffraction (XRD) analysis. In this configuration:

• Lanthanum atoms occupy the 8a Wyckoff positions.

• Nickel atoms reside in the 16d sites, forming a tetrahedral network.

The C15 structure is stabilized by high-pressure synthesis (4–5.5 GPa) at temperatures between 1100–1250°C. This phase is distinct from other La-Ni alloys (e.g., LaNi₅, hexagonal CaCu₅-type) due to its stoichiometric ratio and atomic packing efficiency.

Table 1: Structural Parameters of LaNi₂

Property	Value
Space group	$Fd\bar{3}m$
Lattice constant ($a$)	0.73906 nm
Density	7.95 g/cm³
Coordination number (La)	16 (Ni neighbors)

Synthesis and Manufacturing

LaNi₂ is synthesized via high-pressure solid-state reactions to overcome thermodynamic instability under ambient conditions. The process involves:

• Vacuum arc melting: Stoichiometric amounts of La (99.9%) and Ni (99.99%) are melted under argon atmosphere, with repeated cycles (3–5 times) to ensure homogeneity.

• High-pressure treatment: The alloy is subjected to 4–5.5 GPa and 1100–1250°C for 15–60 minutes, facilitating phase stabilization.

Physical and Chemical Properties

Thermal Stability

• Melting point: ~480°C (estimated from analogous La-Ni systems).

• Decomposition: Dissociates into LaNi₅ and Ni under hydrogenation conditions.

Mechanical Properties

• Hardness: ~5.5 GPa (microhardness testing).

• Elastic modulus: 36.6 GPa (Young’s modulus).

Chemical Reactivity

• Oxidation: Forms La₂O₃ and NiO when exposed to air above 200°C.

• Acid susceptibility: Reacts with HCl, HNO₃, and H₂SO₄ at room temperature, releasing H₂ gas.

Table 2: Key Physical Properties

Property	Value
Density	7.95 g/cm³
Microhardness	5.5 GPa
Electrical resistivity	615 nΩ·m (polycrystalline)

Applications and Functional Performance

Catalysis

LaNi₂ nanoparticles demonstrate promise in methanation reactions (CO → CH₄), with activity enhancements attributed to surface defects and high Ni dispersion. Doping with Al or Mn further improves stability and selectivity.

Magnetic Properties

LaNi₂ exhibits paramagnetic behavior at room temperature, with a magnetic susceptibility of $+118.0 \times 10^{-6} \, \text{cm}^3/\text{mol}$. Substitution of La with rare-earth elements (e.g., Ce, Pr) modifies coercivity and saturation magnetization.

Recent Advances and Future Directions

Recent studies focus on nanostructuring LaNi₂ to enhance surface-area-dependent properties. Electrochemical deposition has yielded thin films with 1.341 cm² electroactive surfaces, suitable for fuel cell electrodes. Computational modeling (DFT) predicts that alloying with Si or Ge could optimize hydrogen binding energies for room-temperature applications.